Cas no 65113-45-3 (1,7-Dithia-4,10-diazacyclododecane)

• Product Name: 1,7-Dithia-4,10-diazacyclododecane
• CAS No: 65113-45-3
• MF: C₈H₁₈N₂S₂
• MW: 206.371919155121
• CID: 406817
• PubChem ID: 13157833
• Update Time: 2025-04-19

1,7-Dithia-4,10-diazacyclododecane Chemical and Physical Properties

Names and Identifiers

• 1,7-Dithia-4,10-diazacyclododecane
• 1,7-dithia-4,10-diaza-cyclododecane
• 65113-45-3
• DTXSID60523129
• SCHEMBL9873225

• Inchi： 1S/C8H18N2S2/c1-5-11-7-3-10-4-8-12-6-2-9-1/h9-10H,1-8H2
• InChI Key： HCUKRKWSSNYTJJ-UHFFFAOYSA-N
• SMILES： S1CCNCCSCCNCC1

Computed Properties

• Exact Mass: 206.09134
• Monoisotopic Mass: 206.09114093g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 81.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 74.7Ų

Experimental Properties

• PSA: 24.06

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines